Cas no 2248362-62-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 12-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)dodecanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 12-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)dodecanoate
• CAS No: 2248362-62-9
• MF: C₃₅H₃₈N₂O₆
• MW: 582.686029911041
• CID: 6396631
• PubChem ID: 165729346
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 12-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)dodecanoate Chemical and Physical Properties

Names and Identifiers

• 2248362-62-9
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 12-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)dodecanoate
• EN300-6522354

• Inchi： 1S/C35H38N2O6/c38-32(43-37-33(39)29-20-13-14-21-30(29)34(37)40)22-8-6-4-2-1-3-5-7-15-23-36-35(41)42-24-31-27-18-11-9-16-25(27)26-17-10-12-19-28(26)31/h9-14,16-21,31H,1-8,15,22-24H2,(H,36,41)
• InChI Key： XEGDREGDODDFNL-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCCCCCCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 582.27298694g/mol
• Monoisotopic Mass: 582.27298694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 43
• Rotatable Bond Count: 17
• Complexity: 909
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 12-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)dodecanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 12-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)dodecanoate: A Comprehensive Overview

The compound with CAS No. 2248362-62-9, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 12-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)dodecanoate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure, which incorporates both isoindole and fluorenylmethoxycarbonyl (Fmoc) functionalities. The isoindole moiety, a bicyclic structure with two fused rings (a benzene ring and a five-membered ring containing two oxygen atoms), contributes to the compound's unique electronic properties. Meanwhile, the Fmoc group, a well-known protecting group in peptide synthesis, adds versatility to the molecule's potential applications.

Recent studies have highlighted the importance of such compounds in advanced materials research. For instance, the isoindole core has been explored for its potential in constructing functional materials, such as organic semiconductors and light-emitting diodes (LEDs). The integration of the Fmoc group further enhances the molecule's utility by enabling precise control over reactivity and functionality. Researchers have demonstrated that this compound can serve as a versatile building block for constructing hierarchical architectures, including supramolecular assemblies and polymer networks.

One of the most promising applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 12-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)dodecanoate lies in its role as a precursor for advanced materials with tailored properties. By leveraging the reactivity of the Fmoc group, scientists have successfully incorporated this compound into polymer frameworks that exhibit enhanced mechanical strength and thermal stability. Furthermore, its ability to form self-assembled monolayers has opened new avenues for its use in surface modification and nanotechnology.

Another area where this compound has shown remarkable potential is in drug delivery systems. The combination of the isoindole and Fmoc groups allows for the creation of biocompatible materials that can encapsulate and release therapeutic agents in a controlled manner. Recent experiments have demonstrated that formulations incorporating this compound exhibit excellent biocompatibility and sustained drug release profiles, making them ideal candidates for targeted drug delivery applications.

In terms of synthesis, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 12-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)dodecanoate is typically prepared through a multi-step process involving carefully controlled coupling reactions. The synthesis begins with the preparation of the isoindole derivative, followed by the introduction of the Fmoc group via nucleophilic substitution or similar mechanisms. The final product is purified using chromatographic techniques to ensure high purity and structural integrity.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed the compound's molecular structure and provided insights into its electronic properties. Additionally, thermal analysis techniques like differential scanning calorimetry (DSC) have been employed to study its thermal behavior, which is critical for understanding its stability under various conditions.

Looking ahead, the continued exploration of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 12-{[(9H-fluoren -9 -yl) methoxy] carbonyl} amino dodecanoate is expected to yield further breakthroughs in materials science and biotechnology. Its unique combination of structural features positions it as a valuable tool for researchers seeking to develop innovative solutions across diverse scientific domains.